![molecular formula C15H16ClNO B2487658 4-Chloro-2-{[(2,6-dimethylphenyl)amino]methyl}phenol CAS No. 1232694-05-1](/img/structure/B2487658.png)
4-Chloro-2-{[(2,6-dimethylphenyl)amino]methyl}phenol
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Overview
Description
“4-Chloro-2-{[(2,6-dimethylphenyl)amino]methyl}phenol” is a biochemical compound used for proteomics research . It has a molecular formula of C15H16ClNO and a molecular weight of 261.75 .
Molecular Structure Analysis
The molecular structure of “4-Chloro-2-{[(2,6-dimethylphenyl)amino]methyl}phenol” consists of a phenol group with a chlorine atom and a 2,6-dimethylphenylamino group attached to it . The exact structural details could not be found in the available resources.Scientific Research Applications
- Background : Researchers have investigated the binding of this compound to bovine serum albumin (BSA) using spectroscopic techniques . BSA is a common protein carrier in the bloodstream, and understanding its interactions with potential anticancer drugs is crucial.
- Application : 4-chloro-2-{[(2,6-dimethylphenyl)amino]methyl}phenol is used as a biochemical reagent in proteomics studies . Proteomics aims to understand the functions and interactions of proteins within biological systems.
Anticancer Research
Proteomics Research
Mechanism of Action
Target of Action
The primary target of the compound 4-Chloro-2-{[(2,6-dimethylphenyl)amino]methyl}phenol (HL) is the copper (II) ion . The compound acts as a ligand and forms a mononuclear Cu(II) complex .
Mode of Action
The compound HL interacts with the copper (II) ion through one imino N and one phenolic O atoms of the Schiff-base ligand . This interaction results in a trans-configuration of N2O2 donor atoms around the metal ion, forming a square planar geometry .
Biochemical Pathways
The compound HL and its copper (II) complex are involved in intramolecular charge transfer from the Highest Occupied Molecular Orbital (HOMO) to the Lowest Unoccupied Molecular Orbital (LUMO) . This is facilitated by the effective separation of the HOMO and LUMO by the benzene ring of 2,6-dimethylbenzenamine as a donor unit and the benzene ring of 5-chlorosalicylaldehyde as an acceptor unit .
Result of Action
The compound HL and its copper (II) complex have demonstrated antimicrobial activities . The complex has a Minimum Inhibitory Concentration (MIC) value of 0.0781 mmol/L against Escherichia coli .
properties
IUPAC Name |
4-chloro-2-[(2,6-dimethylanilino)methyl]phenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16ClNO/c1-10-4-3-5-11(2)15(10)17-9-12-8-13(16)6-7-14(12)18/h3-8,17-18H,9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDKGRKRLXPNXJZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NCC2=C(C=CC(=C2)Cl)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-2-{[(2,6-dimethylphenyl)amino]methyl}phenol |
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